Cas no 2055935-91-4 ((3AS,8aR)-2-(5,6,7,8-tetrahydroquinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Product Name: (3AS,8aR)-2-(5,6,7,8-tetrahydroquinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• CAS No: 2055935-91-4
• MF: C₁₉H₁₈N₂O
• MW: 290.36
• CID: 4771287
• Update Time: 2025-07-09

(3AS,8aR)-2-(5,6,7,8-tetrahydroquinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• 8H-Indeno[1,2-d]oxazole, 3a,8a-dihydro-2-(5,6,7,8-tetrahydro-2-quinolinyl)-, (3aS,8aR)-
• (3AS,8aR)-2-(5,6,7,8-tetrahydroquinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

• Inchi： 1S/C19H18N2O/c1-3-7-14-13(6-1)11-17-18(14)21-19(22-17)16-10-9-12-5-2-4-8-15(12)20-16/h1,3,6-7,9-10,17-18H,2,4-5,8,11H2/t17-,18+/m1/s1
• InChI Key： QMLVVERELSICLK-MSOLQXFVSA-N
• SMILES： O1[C@]2([H])CC3=C([C@]2([H])N=C1C1C=CC2=C(N=1)CCCC2)C=CC=C3

Additional information on (3AS,8aR)-2-(5,6,7,8-tetrahydroquinolin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

8H-Indeno[1,2-d]oxazole, 3a,8a-dihydro-2-(5,6,7,8-tetrahydro-2-quinolinyl)-, (3aS,8aR)-

8H-Indeno[1,2-d]oxazole is a structurally complex organic compound with the CAS Registry Number 2055935-91-4. This compound belongs to the class of indeno oxazoles, which are known for their unique aromatic and heterocyclic properties. The specific stereochemistry of this compound is denoted by the (3aS,8aR) configuration, indicating a well-defined spatial arrangement of its atoms. This level of stereochemical specificity is crucial in various applications, particularly in pharmaceutical chemistry and materials science.

The molecular structure of 8H-Indeno[1,2-d]oxazole incorporates a fused bicyclic system comprising an indene ring and an oxazole moiety. The presence of the oxazole group introduces significant electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the quinolinyl substituent at position 2 further enhances the compound's structural complexity and functional diversity. Recent studies have highlighted the potential of such fused heterocycles in antioxidant activity, light-emitting diodes (LEDs), and as building blocks for advanced materials.

One of the most promising applications of 8H-Indeno[1,2-d]oxazole lies in its role as a precursor for advanced functional materials. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of organic semiconductors, which are critical components in modern electronics. Its ability to form stable charge transfer complexes makes it an attractive candidate for applications in organic photovoltaics (OPVs) and flexible electronics.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare 8H-Indeno[1,2-d]oxazole and its derivatives. For instance, a study published in *Chemical Communications* outlined a novel palladium-catalyzed coupling reaction that significantly improves the yield and purity of this compound. Such advancements are pivotal in scaling up production for industrial applications while maintaining high-quality standards.

The stereochemistry of (3aS,8aR)-8H-Indeno[1,2-d]oxazole plays a critical role in determining its biological activity. A research team from the University of California reported that this enantiomer exhibits superior binding affinity to certain protein targets compared to its (3aR,8aS) counterpart. This finding underscores the importance of stereochemical control in drug discovery and development processes.

In terms of physical properties, 8H-Indeno[1,2-d]oxazole demonstrates remarkable thermal stability and fluorescence characteristics. These properties make it an ideal candidate for use in optoelectronic devices, where both stability and efficient light emission are essential. Furthermore, its ability to undergo post-synthetic modifications opens up new avenues for tailoring its properties to meet specific application requirements.

Recent computational studies have provided deeper insights into the electronic structure of 8H-Indeno[1,2-d]oxazole. Using density functional theory (DFT), researchers have mapped out the molecular orbitals responsible for its electronic transitions. These findings not only enhance our understanding of its optical properties but also guide efforts to design more efficient derivatives for optoelectronic applications.

In conclusion, 8H-Indeno[1,2-d]oxazole with CAS Number 2055935-91-4 is a versatile compound with significant potential across multiple disciplines. Its unique structural features and stereochemical properties make it a valuable tool in drug discovery and materials science. As research continues to uncover new applications and synthetic strategies for this compound, 8H-indeno[1: , we can expect even greater contributions to advancing modern technology and medicine.